Cas no 450368-37-3 (2-Chloro-5-(methylsulfonyl)aminobenzoic acid)
450368-37-3 structure
Product Name:2-Chloro-5-(methylsulfonyl)aminobenzoic acid
CAS No:450368-37-3
MF:C8H8ClNO4S
MW:249.671420097351
CID:2112797
Update Time:2023-11-22
2-Chloro-5-(methylsulfonyl)aminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-[(methylsulfonyl)amino]Benzoic acid
- STK941438
- BBL025790
- T7862
- 2-CHLORO-5-METHANESULFONAMIDOBENZOIC ACID
- benzoic acid, 2-chloro-5-[(methylsulfonyl)amino]-
- 2-Chloro-5-(methylsulfonyl)aminobenzoic acid
-
- Inchi： 1S/C8H8ClNO4S/c1-15(13,14)10-5-2-3-7(9)6(4-5)8(11)12/h2-4,10H,1H3,(H,11,12)
- InChI Key： KUZKZRZCKQMYNB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)NS(C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 337
- XLogP3: 1.2
- Topological Polar Surface Area: 91.8
2-Chloro-5-(methylsulfonyl)aminobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C015029-250mg |
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid |
450368-37-3 | 250mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C015029-500mg |
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid |
450368-37-3 | 500mg |
$ 300.00 | 2022-06-06 | ||
| TRC | C015029-1000mg |
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid |
450368-37-3 | 1g |
$ 480.00 | 2022-06-06 | ||
| A2B Chem LLC | AJ09736-250mg |
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid |
450368-37-3 | 95% | 250mg |
$232.00 | 2024-04-20 | |
| A2B Chem LLC | AJ09736-1g |
2-Chloro-5-[(methylsulfonyl)amino]benzoic acid |
450368-37-3 | 95% | 1g |
$407.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390688-250mg |
2-Chloro-5-(methylsulfonamido)benzoic acid |
450368-37-3 | 95% | 250mg |
￥1148.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390688-1g |
2-Chloro-5-(methylsulfonamido)benzoic acid |
450368-37-3 | 95% | 1g |
￥3078.00 | 2024-05-13 |
2-Chloro-5-(methylsulfonyl)aminobenzoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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